Cas no 2166765-87-1 (1,1,1-trifluoro-3-(1-methylcyclohexyl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(1-methylcyclohexyl)propan-2-ol
• CAS No: 2166765-87-1
• MF: C₁₀H₁₇F₃O
• MW: 210.236593961716
• CID: 5873023
• PubChem ID: 148820246
• Update Time: 2025-07-02

1,1,1-trifluoro-3-(1-methylcyclohexyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(1-methylcyclohexyl)propan-2-ol
• 2166765-87-1
• EN300-1962084

• Inchi： 1S/C10H17F3O/c1-9(5-3-2-4-6-9)7-8(14)10(11,12)13/h8,14H,2-7H2,1H3
• InChI Key： ORQGKRJPOYECDI-UHFFFAOYSA-N
• SMILES： FC(C(CC1(C)CCCCC1)O)(F)F

Computed Properties

• Exact Mass: 210.12314965g/mol
• Monoisotopic Mass: 210.12314965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,1,1-trifluoro-3-(1-methylcyclohexyl)propan-2-ol

Introduction to 1,1,1-trifluoro-3-(1-methylcyclohexyl)propan-2-ol (CAS No. 2166765-87-1)

1,1,1-trifluoro-3-(1-methylcyclohexyl)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 2166765-87-1, is a fluorinated alcohol that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to modulate the physicochemical properties of organic molecules, including solubility, metabolic stability, and binding affinity. The structural motif of this compound, featuring a trifluoromethyl group and a bulky 1-methylcyclohexyl side chain attached to a secondary alcohol functionality, makes it a promising candidate for various applications in drug design and industrial processes.

The synthesis of 1,1,1-trifluoro-3-(1-methylcyclohexyl)propan-2-ol involves sophisticated organic transformations that highlight the importance of fluorine chemistry in modern synthetic methodologies. The introduction of fluorine atoms into organic molecules is often achieved through nucleophilic substitution reactions, cross-coupling reactions, or direct fluorination techniques. In the case of this compound, the trifluoromethyl group is typically introduced via reductive fluorination or through the use of organofluorine precursors. The presence of the 1-methylcyclohexyl group provides steric hindrance and enhances the lipophilicity of the molecule, making it an attractive scaffold for developing bioactive compounds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of fluorinated compounds with high accuracy. Studies have shown that the electron-withdrawing nature of fluorine atoms can significantly alter the electronic distribution within a molecule, thereby influencing its interactions with biological targets. For instance, the trifluoromethyl group in 1,1,1-trifluoro-3-(1-methylcyclohexyl)propan-2-ol can enhance binding affinity to enzymes and receptors by increasing hydrophobic interactions and reducing metabolic susceptibility. This has led to increased interest in fluorinated alcohols as pharmacophores in drug discovery campaigns.

The alcohol functionality in this compound plays a crucial role in its reactivity and potential applications. Secondary alcohols are versatile intermediates in organic synthesis and can be easily modified through oxidation, esterification, or etherification reactions. The combination of a trifluoromethyl group and an alcohol moiety makes 1,1,1-trifluoro-3-(1-methylcyclohexyl)propan-2-ol a valuable building block for synthesizing more complex molecules with tailored properties. For example, it can be used to develop novel antiviral agents or anti-inflammatory drugs where fluorinated alcohols exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

In industrial applications, CAS No. 2166765-87-1 has shown promise as a precursor for specialty chemicals and polymers. Fluorinated alcohols are widely used as surfactants, plasticizers, and flame retardants due to their ability to enhance material performance under extreme conditions. The unique combination of fluoroalkyl and cycloalkyl groups in this compound imparts both thermal stability and chemical resistance, making it suitable for high-performance materials used in aerospace, automotive, and electronics industries.

Current research in the field of medicinal chemistry has highlighted the potential of trifluoromethyl-substituted alcohols as lead compounds for therapeutic intervention. Studies have demonstrated that such molecules can exhibit potent activity against a range of diseases by modulating key biological pathways. For example, recent preclinical studies have indicated that derivatives of 1,1,1-trifluoro-3-(1-methylcyclohexyl)propan-2-ol may have utility in treating neurological disorders by interacting with specific neurotransmitter receptors. The ability to fine-tune the structure-activity relationships (SAR) through strategic modifications offers exciting opportunities for developing next-generation therapeutics.

The environmental impact of fluorinated compounds is another area of active investigation. While fluorine atoms offer numerous benefits in terms of chemical stability and bioactivity, their persistence in the environment raises concerns about long-term ecological effects. However, advances in green chemistry have led to the development of more sustainable synthetic routes for producing fluorinated alcohols. Techniques such as catalytic fluorination and biocatalytic transformations are being explored to minimize waste generation and reduce reliance on hazardous reagents.

The role of computational tools in optimizing synthetic pathways cannot be overstated. Molecular modeling software allows researchers to predict reaction outcomes with remarkable precision, enabling them to design efficient synthetic routes for complex molecules like CAS No. 2166765-87-1. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and reduce costs associated with trial-and-error experimentation.

Future directions in research on this compound include exploring its potential as an intermediate in polymer chemistry and developing novel derivatives with enhanced biological activity. The combination of fluoroalkyl and cycloalkyl groups provides a versatile platform for creating molecules with tailored properties suitable for diverse applications ranging from pharmaceuticals to advanced materials.